Cas no 1261529-31-0 (Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261529-31-0
• MF: C₁₅H₁₀F₃NO₅
• MW: 341.23881483078
• CID: 4991963
• Update Time: 2025-07-21

Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C15H10F3NO5/c1-23-14(20)12-8-10(4-7-13(12)19(21)22)9-2-5-11(6-3-9)24-15(16,17)18/h2-8H,1H3
• InChI Key： FFXPRIQQKCHQOH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=C(C(=O)OC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.5
• Topological Polar Surface Area: 81.4

Additional information on Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261529-31-0): A Comprehensive Overview

Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261529-31-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core structure modified with a nitro group and a trifluoromethoxy substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate consists of two benzene rings connected by a methylene bridge, with functional groups strategically placed to enhance reactivity and selectivity. The presence of the nitro group (–NO₂) at the 4-position and the trifluoromethoxy group (–OCH₂CF₃) at the 4'-position imparts distinct electronic and steric properties, making it a versatile building block for further derivatization.

In recent years, there has been a surge in research focusing on biphenyl derivatives due to their potential applications in drug development. The nitro group in Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate can be readily reduced to an amine, providing a pathway to synthesize biaryl amines, which are crucial motifs in many bioactive molecules. Additionally, the electron-withdrawing nature of the nitro group enhances the reactivity of the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura coupling.

The trifluoromethoxy group is another key feature that contributes to the compound's utility. This substituent not only influences the electronic properties of the molecule but also enhances its lipophilicity, making it suitable for membrane interactions and improving metabolic stability. These characteristics have led to its exploration in the design of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the role of biphenyl derivatives in oncology research. For instance, compounds with similar structural motifs have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The electron-deficient nature of Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate suggests that it may serve as a precursor for developing small-molecule inhibitors with potent anticancer activity.

Furthermore, agrochemical applications of this compound have also been explored. The structural features of biphenyl derivatives contribute to their efficacy as pesticides and herbicides by interfering with essential biological processes in pests. The combination of the nitro and trifluoromethoxy groups provides a balance between reactivity and stability, making it an attractive candidate for further development in crop protection.

The synthesis of Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. Common synthetic routes include nitration of biphenyl precursors followed by selective methylation and esterification. These steps require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications.

In conclusion, Methyl 4-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261529-31-0) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and agricultural challenges, compounds like this will play an increasingly important role in addressing these issues.